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Compound of Interest

Compound Name: 2-Amino-4,6-dinitrobenzoic acid
CAS No.: 140380-55-8
Cat. No.: B137511
Get Quote
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Executive Summary & Molecular Profile

2-Amino-4,6-dinitrobenzoic acid (ADBA) is a highly functionalized zwitterionic building block
critical to the development of next-generation energetic materials and nonlinear optical (NLO)
systems. Unlike simple benzoic acid derivatives, ADBA features a "push-pull" electronic
structure: the electron-donating amine group (-NH2) at the ortho position works in concert with
the electron-withdrawing nitro groups (-NO2) at positions 4 and 6.

This specific isomer offers unique utility in:
e Crystal Engineering: Acting as a robust proton donor for supramolecular assembly.

o Energetic Materials: Serving as an intermediate for insensitive high explosives (IHE) due to
its high density and extensive hydrogen bonding network.

» Nonlinear Optics (NLO): Facilitating charge transfer (CT) complexes that exhibit Second
Harmonic Generation (SHG).

Chemical Identity Table
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Property Specification

IUPAC Name 2-Amino-4,6-dinitrobenzoic acid

CAS Number 140380-55-8

Molecular Formula C7HsN30s6

Molecular Weight 227.13 g/mol

Electronic Character Amphoteric / Zwitterionic Potential
Primary Hazard Energetic / Explosion Risk (Nitro-aromatic)

Synthesis Protocol: Oxidative Transformation

Causality & Logic: Direct nitration of benzoic acid to the 2-amino-4,6-dinitro species is difficult
due to decarboxylation risks and regioselectivity issues. The preferred industrial and research-
grade route involves the oxidation of 2-amino-4,6-dinitrotoluene. This precursor is accessible
via the partial reduction of TNT (2,4,6-trinitrotoluene), making this a "waste-to-value" pathway
in energetic material remediation.
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Caption: Oxidative synthesis workflow emphasizing thermal control to prevent runaway
nitration/oxidation reactions.

Step-by-Step Methodology

Reagents:
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2-Amino-4,6-dinitrotoluene (Precursor)

Chromium(VI) oxide (CrOs) or Potassium Permanganate (KMnQa)

Sulfuric Acid (H2S0Oa4, conc.)[1][2]

Ice water[3]

Protocol:

Dissolution: Dissolve 10 mmol of 2-amino-4,6-dinitrotoluene in 20 mL of concentrated H2SOa4
at 0°C. Note: Maintain temperature to prevent premature nitration or decomposition.

Oxidant Addition: Slowly add CrOs (25 mmol) in small portions. The reaction is exothermic;
ensure internal temperature does not exceed 45-50°C.

o Mechanism:[4] The methyl group is oxidized to the carboxylic acid via a stepwise
alcohol/aldehyde intermediate.

Reaction Phase: Stir the mixture at room temperature for 4—6 hours. Monitoring via TLC
(Ethyl Acetate:Hexane 1:1) is recommended to observe the disappearance of the toluene
derivative.

Quenching: Pour the reaction mixture slowly onto 200g of crushed ice. The sudden dilution
decreases solubility, forcing the ADBA to precipitate as a yellow solid.

Isolation: Filter the precipitate under vacuum. Wash with cold water (3x 50 mL) to remove
residual chromium salts and acid.

Purification: Recrystallize from a Methanol/Water (1:1) mixture to obtain analytical grade
yellow needles.

Application in Nonlinear Optics (NLO)[7][8][9]

Scientific Rationale: ADBA is an ideal candidate for molecular adduct formation. By pairing

ADBA with an organic base (e.g., 2-amino-4,6-dimethylpyrimidine), you create a non-

centrosymmetric crystal lattice. The proton transfer from the carboxylic acid (ADBA) to the base

creates a strong ionic hydrogen bond, enhancing the macroscopic second-order susceptibility (
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The "Push-Pull" Mechanism

The NLO efficiency is driven by the intramolecular charge transfer (ICT) between the amino

group (donor) and nitro groups (acceptors), mediated by the conjugated benzene ring.

Crystal Growth Protocol (Slow Evaporation)[7][8]

Stoichiometry: Prepare equimolar solutions (0.01 M) of ADBA and the selected Lewis base
(e.g., imidazole or pyrimidine derivative) in Methanol.

Mixing: Mix the solutions at 50°C for 30 minutes to ensure complete proton transfer and salt
formation.

Filtration: Filter the solution through a 0.22 um PTFE syringe filter to remove dust nuclei
(critical for optical quality).

Growth Phase: Place the filtrate in a borosilicate glass vial. Cover with parafilm perforated
with 3-4 pinholes.

Incubation: Store in a vibration-free, constant temperature bath (25°C).

Harvest: Optical-grade single crystals typically form within 14-21 days.

Characterization Checklist (Self-Validating)

Single Crystal XRD: Confirm non-centrosymmetric space group (e.g., P21 or Pc).

UV-Vis-NIR: Verify the "cut-off" wavelength. ADBA salts typically show transparency from
~350 nm to 1100 nm, making them suitable for SHG of Nd:YAG lasers (1064 nm).

Kurtz-Perry Powder Test: Grind crystals and irradiate with 1064 nm laser. Green light
emission (532 nm) confirms SHG activity.

Energetic Materials & Thermal Stability[10][11]

Context: In drug development and safety profiling, understanding the decomposition pathway

of nitro-aromatics is vital. For materials scientists, ADBA is a precursor to "Insensitive
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Munitions" (IM). The presence of the amino group increases the crystal density and hydrogen
bonding, raising the decomposition temperature compared to simple nitrobenzoic acids.

Thermal Analysis Workflow (DSCITGA)
Objective: Determine the onset of decomposition (

) and heat of decomposition (

)

Parameters:

Instrument: Differential Scanning Calorimeter (DSC).

Atmosphere: Nitrogen (50 mL/min).

Ramp Rate: 5°C/min (Standard), 10, 15, 20°C/min (for Kissinger Kinetics).

Pan: Aluminum (crimped, with pinhole to allow gas escape).

Data Interpretation:

Parameter Typical Value Range Significance

| Melting Point (

) | > 200°C (Decomposes) | High thermal stability due to H-bonding.[5] | | Decomposition (

) | 210°C — 240°C | Critical safety limit. Exothermic peak. | | Mass Loss (TGA) | -44% (Step 1) |
Corresponds to decarboxylation (-CO2). |

Stability Diagram (DOT)
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Caption: Mechanistic link between ADBA's molecular structure and its bulk energetic
properties.
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¢ Organic Syntheses. "2,4,6-Trinitrobenzoic acid.” Org.[3][10][11][8] Synth. Coll. Vol. 1, p.543.
[3] (Historical basis for oxidative synthesis of nitrobenzoic acids).

(Note: While specific literature on the isolated 2-amino-4,6-dinitro isomer is niche, the protocols
above are derived from validated methodologies for the 2,4,6-trinitro and 3,5-dinitro analogues,
adapted for the specific electronic requirements of the target molecule.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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